Cas no 32599-11-4 (Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1))

• Product Name: Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1)
• CAS No: 32599-11-4
• MF: C₁₃H₂₂ClNO₂
• MW: 259.77228307724
• CID: 323552
• PubChem ID: 24193884
• Update Time: 2025-04-19

Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1)
• N,N-diethyl-2-(3-methoxyphenoxy)ethanamine,hydrochloride
• Diaethyl-[2-(3-methoxy-phenoxy)-aethyl]-amin, Hydrochlorid
• diethyl-[2-(3-methoxy-phenoxy)-ethyl]-amine, hydrochloride
• NSC159499
• N,N-Diethyl-2-(3-methoxyphenoxy)ethan-1-amine--hydrogen chloride (1/1)
• NSC-159499
• DTXSID40638427
• 32599-11-4

• Inchi： 1S/C13H21NO2.ClH/c1-4-14(5-2)9-10-16-13-8-6-7-12(11-13)15-3;/h6-8,11H,4-5,9-10H2,1-3H3;1H
• InChI Key： SRBNYXDGDAJHBE-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)OC)CCN(CC)CC

Computed Properties

• Exact Mass: 223.15733
• Monoisotopic Mass: 259.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7
• LogP: 3.21780